3-Butyl-1-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-butyl-1-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H22N2O4/c1-3-4-12-23-21(25)20-19(17-10-5-6-11-18(17)28-20)24(22(23)26)14-15-8-7-9-16(13-15)27-2/h5-11,13H,3-4,12,14H2,1-2H3
• InChI Key: KMPYHKKMUDDOAG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N(C1=O)CC4=CC(=CC=C4)OC
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

3-Butyl-1-[(3-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzofuro[3,2-d]pyrimidine derivatives, which have shown promising results in various biological activities.

Scientific Research Applications

Natural Products Synthesis

• Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products. These kinds of naturally occurring compounds have attracted much attention from synthetic organic chemists, due to their interesting biological and pharmacological activities.
• The methods of application or experimental procedures involve total synthesis, which is a method of organic synthesis that converts simple, commercially available starting materials into complex molecules.
• The outcomes obtained from these syntheses are new natural products with complex structures that are being studied, characterized, and screened for possible biological activities.

Anticancer Drug Discovery

• A new hybrid compound of chalcone-salicylate has been synthesized using a linker mode approach under reflux condition. The structure of the title compound has been established by spectroscopic analysis including UV-Vis, FT-IR, HRMS, 1D, and 2D NMR.
• The methods of application or experimental procedures involve molecular docking and MD simulation to explore its potency against breast cancer.
• The results of the molecular docking study showed that the title compound exhibited more negative value of binding free energy (-8.15 kcal/mol) than tamoxifen (-7.00 kcal/mol). Based on the studies, it can be predicted that the title compound has a cytotoxic activity potency against breast cancer through ERα inhibition and it presumably can be developed as an anticancer agent candidate.